
An In-Depth Technical Guide to 10-
Acetamidodecanoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 10-Acetamidodecanoic acid

Cat. No.: B15301056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
10-Acetamidodecanoic acid is a fascinating, yet under-documented, medium-chain fatty acid

derivative. As a member of the N-acyl amino acid family, it holds potential for significant

biological activity, tapping into the rich and complex signaling pathways governed by this class

of molecules. This guide provides a comprehensive overview of the known and predicted

chemical properties of 10-acetamidodecanoic acid, detailed experimental protocols for its

synthesis and characterization, and an exploration of its potential biological significance within

the broader context of N-acyl amino acids. Due to the limited availability of direct experimental

data, this paper combines established knowledge of related compounds with predictive models

to offer a thorough technical resource for researchers.

Core Chemical Properties
A complete set of experimentally determined physicochemical properties for 10-
acetamidodecanoic acid is not readily available in public databases. However, based on its

chemical structure, we can predict several key properties. Its precursor, 10-aminodecanoic

acid, has a registered CAS number of 13108-19-5. An isomer, 10-(acetyloxy)decanoic acid, has

a CAS number of 92038-37-4. The lack of a specific CAS number for 10-acetamidodecanoic
acid highlights its novelty in comprehensive research.

Table 1: Predicted Physicochemical Properties of 10-Acetamidodecanoic Acid
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Property Predicted Value Notes

Molecular Formula C12H23NO3 Based on chemical structure.

Molecular Weight 229.32 g/mol
Calculated from the molecular

formula.

IUPAC Name 10-acetamidodecanoic acid

Melting Point Not available
Expected to be a solid at room

temperature.

Boiling Point Not available

Likely to decompose before

boiling at atmospheric

pressure.

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol, methanol, and DMSO.

Based on the properties of

similar N-acyl amino acids.

pKa ~4-5

The carboxylic acid proton is

expected to have a pKa in this

range, typical for fatty acids.

LogP ~3.5

Estimated based on its

structure, indicating moderate

lipophilicity.

Experimental Protocols
Synthesis of 10-Acetamidodecanoic Acid
The synthesis of 10-acetamidodecanoic acid can be readily achieved through the N-

acetylation of its precursor, 10-aminodecanoic acid. A general and effective method involves

the use of acetic anhydride under basic conditions.[1][2][3]

Materials:

10-Aminodecanoic acid

Acetic anhydride
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Sodium bicarbonate (NaHCO3) or another suitable base

Deionized water

Hydrochloric acid (HCl) for acidification

Ethyl acetate or other suitable organic solvent for extraction

Anhydrous sodium sulfate or magnesium sulfate for drying

Silica gel for column chromatography

Procedure:

Dissolution: Dissolve 1 equivalent of 10-aminodecanoic acid in an aqueous solution of

sodium bicarbonate (approximately 2-3 equivalents). The solution should be stirred until the

amino acid is fully dissolved.

Acetylation: Cool the solution in an ice bath. Slowly add a slight excess (1.1-1.2 equivalents)

of acetic anhydride dropwise while maintaining vigorous stirring. The pH of the reaction

mixture should be monitored and maintained in the basic range (pH 8-9) by the addition of

more base if necessary.

Reaction Monitoring: Allow the reaction to proceed for several hours at room temperature.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Acidification: Once the reaction is complete, cool the mixture in an ice bath and carefully

acidify to a pH of approximately 2-3 with dilute hydrochloric acid. This will protonate the

carboxylic acid and precipitate the product.

Extraction: Extract the product from the aqueous solution using a suitable organic solvent,

such as ethyl acetate. The organic layers are then combined.

Washing and Drying: Wash the combined organic layers with brine, and then dry over

anhydrous sodium sulfate or magnesium sulfate.

Purification: Filter to remove the drying agent and concentrate the solvent under reduced

pressure to yield the crude product. Further purification can be achieved by recrystallization
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or silica gel column chromatography.[4]

Diagram 1: Synthesis Workflow for 10-Acetamidodecanoic Acid
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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